Cas no 95908-64-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-3-phenylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-3-phenylpropanoate
• CAS No: 95908-64-8
• MF: C₂₅H₂₀N₂O₆
• MW: 444.436106681824
• CID: 5949846
• PubChem ID: 165724522
• Update Time: 2025-06-10

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-3-phenylpropanoate
• EN300-6521464
• 95908-64-8

• Inchi： 1S/C25H20N2O6/c28-22-19-13-7-8-14-20(19)23(29)27(22)33-24(30)21(15-17-9-3-1-4-10-17)26-25(31)32-16-18-11-5-2-6-12-18/h1-14,21H,15-16H2,(H,26,31)
• InChI Key： MLQOXPODWDMTEP-UHFFFAOYSA-N
• SMILES： O(C(C(CC1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 444.13213636g/mol
• Monoisotopic Mass: 444.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-3-phenylpropanoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-3-phenylpropanoate (CAS No. 95908-64-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-3-phenylpropanoate (CAS No. 95908-64-8) is a highly specialized organic molecule with significant applications in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of isoindole derivatives, which are known for their versatility in drug design and synthesis. The presence of both benzyloxycarbonyl (Cbz) and phenylpropanoate moieties makes it a valuable intermediate in peptide coupling reactions and prodrug development.

In recent years, the demand for isoindole-based compounds has surged due to their role in targeting neurodegenerative diseases and inflammation. Researchers are particularly interested in how CAS No. 95908-64-8 can be utilized to enhance the bioavailability of therapeutic agents. Its unique structure allows for controlled release mechanisms, a feature highly sought after in sustained-release formulations. This aligns with the growing trend in personalized medicine, where patients require tailored dosages for optimal efficacy.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-3-phenylpropanoate involves multi-step organic reactions, including esterification and protection-deprotection strategies. The Cbz group serves as a protective shield for the amine functionality, a technique widely adopted in peptide synthesis. This method ensures high yields and purity, critical for industrial-scale production. Laboratories focusing on green chemistry are also exploring eco-friendly alternatives for its synthesis, minimizing hazardous byproducts.

From a commercial perspective, CAS No. 95908-64-8 is available in various purity grades, catering to research institutions and pharmaceutical companies. Its stability under standard storage conditions (room temperature, dry environment) makes it a practical choice for long-term projects. Additionally, the compound's compatibility with common solvents like dimethyl sulfoxide (DMSO) and acetonitrile simplifies its integration into experimental protocols.

One of the most frequently asked questions about this compound revolves around its mechanism of action in biological systems. While 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-3-phenylpropanoate is primarily used as an intermediate, studies suggest its potential as a modulator of enzymatic activity. For instance, it may influence protease inhibition, a key area in antiviral and anticancer research. This has sparked interest among scientists investigating COVID-19 therapeutics and other viral infections.

Another hot topic is the compound's role in bioconjugation, where it acts as a linker for attaching targeting ligands to drug molecules. This application is crucial in the development of antibody-drug conjugates (ADCs), a cutting-edge approach in oncology. The phenylpropanoate segment provides a stable scaffold, ensuring the integrity of the conjugate during delivery. Such advancements highlight the compound's relevance in modern drug discovery pipelines.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-3-phenylpropanoate (CAS No. 95908-64-8) is a multifaceted compound with broad applications in medicinal chemistry. Its structural features, synthetic accessibility, and biological potential make it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing some of today's most pressing healthcare challenges.